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Compound of Interest

Compound Name:
2-Amino-2-deoxyglucose

hydrochloride

Cat. No.: B195360 Get Quote

Essential Safety and Handling Guide for 2-
Amino-2-deoxyglucose hydrochloride
This guide provides crucial safety and logistical information for handling 2-Amino-2-
deoxyglucose hydrochloride in a laboratory setting. It is designed to be a primary resource

for researchers, scientists, and drug development professionals, offering procedural, step-by-

step guidance to ensure safe and effective handling.

Note on Conflicting Hazard Information: Safety Data Sheets (SDS) for 2-Amino-2-
deoxyglucose hydrochloride show some inconsistencies. While some classify it as non-

hazardous[1][2], others indicate it is harmful if swallowed and very toxic to aquatic life with

long-lasting effects[3]. Therefore, a conservative approach is recommended, treating the

substance as potentially hazardous.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any specific experimental protocol.

However, the following minimum PPE is recommended for handling 2-Amino-2-deoxyglucose
hydrochloride in a powder form and in solution.[4][5][6]
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PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves. For

extensive handling, consider

double-gloving.[4][7]

Protects against skin contact

and absorption.

Eye Protection

Safety glasses with side

shields are the minimum

requirement.[4] For procedures

with a splash hazard, safety

goggles are recommended.[5]

[6]

Protects eyes from airborne

powder and splashes.

Body Protection

A standard laboratory coat

should be worn and kept

buttoned.[4][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If creating dust,

work in a fume hood or use a

NIOSH-approved respirator.[5]

[7]

Prevents inhalation of the

powder, which could be

harmful if swallowed.[3]

Footwear

Closed-toe shoes must be

worn in the laboratory at all

times.[4]

Protects feet from spills and

falling objects.

Handling and Disposal Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials.

Weighing and Preparation of Solutions:
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Handle the solid powder in a well-ventilated area. If there is a risk of generating dust, use a

chemical fume hood.

To prevent inhalation, avoid creating dust.[2]

Use a dedicated, clean spatula and weighing vessel.

When preparing solutions, slowly add the solid to the solvent to avoid splashing. Aqueous

solutions can be prepared by dissolving the solid directly in aqueous buffers.[8]

Spill Management:

For small spills of the solid, carefully sweep or vacuum the material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[2]

For liquid spills, absorb with an inert material and place in a labeled container for disposal.

After cleanup, decontaminate the area with a suitable cleaning agent.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[3]

Given its potential aquatic toxicity, do not allow it to enter drains or waterways.[3]

Experimental Workflow
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Figure 1: Workflow for Handling 2-Amino-2-deoxyglucose hydrochloride
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Figure 1: Workflow for Handling 2-Amino-2-deoxyglucose hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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